N1-(3,5-dimethylphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3,5-dimethylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C17H25N3O2/c1-12-8-13(2)10-15(9-12)19-17(22)16(21)18-11-14-4-6-20(3)7-5-14/h8-10,14H,4-7,11H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key: MRSFAXXEICIKBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)NCC2CCN(CC2)C)C
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N1-(3,5-dimethylphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide, also known as DMXAA, is a synthetic compound that exhibits anti-tumor activity. It was first identified as a potential anti-cancer agent in the early 1990s, and since then, numerous studies have been conducted to investigate its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Catalysis and Synthetic Applications

• Copper-Catalyzed Coupling Reactions : The ligand N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide has been identified as an effective ligand in copper-catalyzed coupling reactions of (hetero)aryl halides with 1-alkynes, promoting the formation of internal alkynes with great diversity under mild conditions (Chen et al., 2023).

Pharmacological Research

• Orexin Receptor Antagonism : Studies on compounds with similar structural motifs, such as those targeting orexin receptors, have been conducted to understand their potential in treating sleep disorders and related conditions. For instance, selective antagonism at the orexin-1 receptor (OX1R) has been investigated for its role in binge eating and other compulsive behaviors, suggesting novel pharmacological treatments for these conditions (Piccoli et al., 2012).

Material Science and Optoelectronics

• Nonlinear Optical Properties : The synthesis and characterization of novel compounds with potential nonlinear optical properties have been explored, indicating applications in optoelectronics and materials science. For example, 4-substituted arylidene-2-[5-(2,6-dichlorophenyl)-3-methyl-1,2-oxazol-4-yl]-1,3-oxazol-5-ones exhibit significant optical limiting behavior, highlighting their utility in developing optical devices (Murthy et al., 2013).

Chemical Transformations and Stability

• Herbicide Transformation : Research on N-(1,1-dimethylpropynyl)-3,5-dichlorobenzamide, a compound with a related chemical structure, discusses its transformation in soil and the generation of less active herbicidal products, providing insights into environmental stability and degradation pathways of similar compounds (Yih et al., 1970).